Cas no 77869-39-7 (Benzoic acid, 2,3-dimethoxy-4-methyl-)

Benzoic acid, 2,3-dimethoxy-4-methyl- structure
77869-39-7 structure
Product name:Benzoic acid, 2,3-dimethoxy-4-methyl-
CAS No:77869-39-7
MF:C10H12O4
MW:196.199883460999
CID:535344
PubChem ID:12612821

Benzoic acid, 2,3-dimethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3-dimethoxy-4-methyl-
    • 2,3-dimethoxy-4-methylbenzoic acid
    • SCHEMBL6646160
    • 2,3-dimethoxy-4-methylbenzoicacid
    • EN300-1697238
    • FT-0730080
    • DTXSID80504359
    • 77869-39-7
    • Inchi: InChI=1S/C10H12O4/c1-6-4-5-7(10(11)12)9(14-3)8(6)13-2/h4-5H,1-3H3,(H,11,12)
    • InChI Key: ZODSBHXWPSQSDH-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=C(C=C1)C(=O)O)OC)OC

Computed Properties

  • Exact Mass: 196.07356
  • Monoisotopic Mass: 196.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76

Benzoic acid, 2,3-dimethoxy-4-methyl- Related Literature

  • 1. Notes
    Max Frankel,David Gertner,T. C. Owen,C. M. French,E. R. Monks,C. C. Addison,J. M. Coldrey,M. E. Baldwin,T. D. Smith,R. M. Cresswell,Thomas Neilson,H. C. S. Wood,G. Newman,D. B. Powell,W. Baker,J. W. Hilpern,J. F. W. McOmie,R. Belcher,M. Sobotka,W. I. Stephen,W. von E. Doering,L. E. Helgen,J. O'Kelly,K. Sargeant,J. C. Lovie,R. H. Thomson,C. W. L. Bevan,A. J. Birch,H. Caswell J. Chem. Soc. 1961 463

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